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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium chromate decahydrate (Na2CrO4-10H20) is an inorganic compound that exists as
yellow, translucent, efflorescent crystals. It is the decahydrate form of sodium chromate, a salt
of chromic acid. This compound is of significant interest in various industrial and research
applications, including as a corrosion inhibitor, a dyeing auxiliary, and in the manufacturing of
pigments. However, its utility is paralleled by its significant toxicological profile, as it is a
hexavalent chromium compound, a known human carcinogen. This technical guide provides a
comprehensive overview of the core chemical properties of sodium chromate decahydrate,
detailed experimental protocols for their determination, and a summary of its toxicological
mechanism of action, tailored for a scientific audience.

Core Chemical and Physical Properties

The fundamental chemical and physical properties of sodium chromate decahydrate are
summarized in the tables below. These properties are crucial for its handling, application, and
in the development of safety protocols.

Table 1: General and Physical Properties of Sodium
Chromate Decahydrate
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Property

Value

Reference

Chemical Formula

Naz2CrOa4-10H20

[1]

Molar Mass 342.13 g/mol [1]
Yellow, translucent,

Appearance o [11[2]
efflorescent monoclinic crystals

Odor Odorless [3]

Density 1.483 g/cm3 [2]

Melting Point 19.92 °C (decomposes) [1112]

o Hygroscopic, deliquescent in
Hygroscopicity [2]

moist air

Table 2: Solubility Data for Sodium Ci

Solubility ( g/100 g

Solvent Temperature (°C) Reference
solvent)

Water 20 Very soluble [1]

Water (as Na2CrOa) 25 87.6 [2]

Ethanol 25 Sparingly soluble [1]

Methanol (as
NazCrOa4)

25

0.344 g/100 ml

[3]4]

Table 3: Reactivity and Stability
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Property Description Reference
N Decomposes at its melting
Thermal Stability ] [3]
point.
Oxidizing Properties Strong oxidizing agent. [2]

o ) Reacts with acids to form
Reactivity with Acids ] ) [3114]
sodium dichromate.

o Strong acids, combustible
Incompatibilities ] ) [2]
materials, reducing agents.

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate and reproducible
determination of chemical properties. The following section outlines protocols for key

experiments.

Determination of Water Solubility (Adapted from OECD
Test Guideline 105)

This method describes the flask method, suitable for substances with solubilities above 10—2
g/L.

Principle: A saturated solution of sodium chromate decahydrate is prepared by stirring an
excess of the substance in water at a constant temperature until equilibrium is reached. The
concentration of the substance in the aqueous phase is then determined by a suitable

analytical method.

Apparatus:

o Constant temperature water bath

¢ Stirring mechanism (e.g., magnetic stirrer)

o Glass flasks with stoppers
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e Analytical balance
e Centrifuge or filtration apparatus

o Suitable analytical instrument for determining chromium concentration (e.g., Atomic
Absorption Spectrometer, ICP-OES)

Procedure:

e Add an excess amount of sodium chromate decahydrate to a flask containing a known
volume of deionized water.

o Place the flask in a constant temperature water bath set at the desired temperature (e.g., 20
+ 0.5 °C).

« Stir the solution vigorously for a sufficient time to reach equilibrium (preliminary tests should
be conducted to determine the time to reach equilibrium, typically 24-48 hours).

 After stirring, allow the solution to stand in the water bath for at least 24 hours to allow for
phase separation.

o Carefully separate the agueous phase from the undissolved solid by centrifugation or
filtration. Ensure the temperature is maintained during this step.

o Determine the concentration of sodium chromate in the clear aqueous phase using a
calibrated analytical method.

o Perform at least three determinations.

Calculation: The water solubility is expressed as the mass of the substance per volume or
mass of water (e.g., g/L or g/100g ).

Preparation Equilibration Analysis

Separate aqueous phase }—>

Add excess Na2CrOa-10H20 to water H Place in constant temperature bath

o

Stir vigorously (24-48h) ‘—b{ Allow to settle (>24h) ‘—»

o

Determine concentration Calculate solubility
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Experimental workflow for determining water solubility.

Determination of Melting Point (Capillary Method)

Principle: A small, uniform sample of the crystalline substance is heated in a capillary tube at a
controlled rate in a melting point apparatus. The temperatures at which the substance begins to
melt and is completely molten are recorded as the melting range.

Apparatus:

Melting point apparatus with a heating block and temperature control

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample needs to be powdered)

Procedure:

Ensure the sodium chromate decahydrate sample is a fine, dry powder. If necessary, gently
grind the crystals in a mortar.

o Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on
a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 10°C below the expected melting
point.

e Then, decrease the heating rate to 1-2°C per minute.

» Record the temperature at which the first drop of liquid is observed (onset of melting).

» Continue heating slowly and record the temperature at which the last solid particle melts
(completion of melting).
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e The recorded range is the melting point of the substance.

Determination of pH of an Aqueous Solution (Adapted
from ISO 10523:2008)

Principle: The pH of a solution is determined electrometrically using a glass electrode and a
reference electrode, or a combination electrode. The potential difference between the
electrodes is proportional to the pH of the solution.

Apparatus:

o pH meter with a glass and reference electrode (or a combination electrode)

Standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00)

Beakers

Magnetic stirrer and stir bar

Thermometer

Procedure:

o Calibrate the pH meter using at least two standard buffer solutions that bracket the expected
pH of the sample.

e Prepare a solution of sodium chromate decahydrate of a specified concentration (e.g., 1%
w/v) in deionized water.

e Place the solution in a beaker and add a magnetic stir bar.

o Immerse the pH electrode and a thermometer into the solution and stir gently.

Allow the reading to stabilize and record the pH value and the temperature.

Reactivity Profile
Oxidizing Agent
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Sodium chromate is a strong oxidizing agent. Its oxidizing potential can be demonstrated by its
reactions with reducing agents. For instance, in acidic solution, chromate(VI) can be reduced to
chromium(lIl) by agents like sulfur dioxide or ascorbic acid.

Reaction with Acids

In an acidic medium, the yellow chromate ion (CrO42~) undergoes a condensation reaction to
form the orange dichromate ion (Cr20727). This is a reversible equilibrium reaction:

2 Na2CrOs + 2 H* & Naz2Cr207 + 2 Na* + H20

Further acidification can lead to the formation of chromium trioxide (CrOs).

Toxicological Profile: Mechanism of Carcinogenesis

The carcinogenicity of sodium chromate is attributed to the hexavalent chromium (Cr(VI)) ion.
The "uptake-reduction” model explains its mechanism of action.

o Cellular Uptake: Being structurally similar to sulfate (SO42~) and phosphate (PO43~) anions,
the chromate ion (CrO427) is readily transported into cells via non-specific anion transport
channels.[5][6]

 Intracellular Reduction: Once inside the cell, Cr(VI) is reduced by various intracellular
components, such as ascorbate (Vitamin C) and glutathione, through a series of one-
electron steps. This reduction process generates reactive intermediates, including Cr(V) and
Cr(lV), and reactive oxygen species (ROS) like hydroxyl radicals.[7][8]

o DNA Damage: The highly reactive intermediates and ROS can cause significant damage to
cellular macromolecules, most critically DNA. This includes the formation of DNA adducts
(where chromium binds directly to DNA), DNA strand breaks, and oxidative damage to DNA
bases.[7][8] The ultimate reduction product, Cr(lll), is thought to be the primary species that
forms stable crosslinks with DNA, leading to genotoxicity.

o Carcinogenesis: The resulting DNA damage, if not properly repaired, can lead to mutations,
chromosomal aberrations, and genomic instability, ultimately contributing to the initiation and
promotion of cancer.
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Toxicological pathway of hexavalent chromium.
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Conclusion

Sodium chromate decahydrate possesses distinct chemical and physical properties that are
important for its industrial applications. However, its classification as a hexavalent chromium
compound necessitates a thorough understanding of its reactivity and, most importantly, its
toxicological profile. The information presented in this guide, including the standardized
experimental protocols and the elucidated mechanism of carcinogenesis, is intended to provide
researchers, scientists, and drug development professionals with the essential knowledge for
the safe handling, use, and further investigation of this compound. Strict adherence to safety
protocols is paramount when working with any hexavalent chromium compound due to its
severe health hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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